![molecular formula C7H13NO B598902 5-Oxa-2-azaspiro[3.5]nonane CAS No. 138387-19-6](/img/structure/B598902.png)
5-Oxa-2-azaspiro[3.5]nonane
Overview
Description
5-Oxa-2-azaspiro[3.5]nonane is a chemical compound with the molecular formula C7H13NO . It is available in two forms: hydrochloride and oxalate . The hydrochloride form has a molecular weight of 163.65 , while the oxalate form has a molecular weight of 217.22 .
Synthesis Analysis
A new synthesis method for 2-oxa-7-azaspiro[3.5]nonane has been described . Spirocyclic oxetanes, including 2-oxa-6-azaspiro[3.3]heptane, were converted into o-cycloalkylaminoacetanilides for oxidative cyclizations using Oxone® in formic acid . The expanded spirocyclic oxetane successfully gave the [1,2-a] ring-fused benzimidazole .Molecular Structure Analysis
The InChI code for 5-Oxa-2-azaspiro[3.5]nonane is 1S/C7H13NO/c1-2-4-8-7(3-1)5-9-6-7/h8H,1-6H2 . The molecular structure of this compound can be found in various databases .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-Oxa-2-azaspiro[3.5]nonane include a molecular weight of 127.19 and a storage temperature of 4°C . The hydrochloride form is a powder , while the oxalate form is a solid .Scientific Research Applications
Medicinal Chemistry
“5-Oxa-2-azaspiro[3.5]nonane” is proposed as a valuable structural alternative to ubiquitous morpholine in medicinal chemistry . It’s used in the design of synthetic targets for drug discovery projects .
Synthesis of Spirocyclic Oxetanes
This compound plays a crucial role in the synthesis of spirocyclic oxetanes . These oxetanes are considered as polar equivalents of the gem-dimethyl group .
Fusion onto Heterocycles
The spirocyclic oxetane motif of “5-Oxa-2-azaspiro[3.5]nonane” is used in attempts to prepare [1,2- a] alicyclic ring-fused benzimidazoles .
Leuco Dyes
Spiro forms of oxazines, which include “5-Oxa-2-azaspiro[3.5]nonane”, find applications as leuco dyes . They frequently display chromism, reversibly interchanging between their colorless and colored forms .
Photochromic Materials
Spiro compounds, including “5-Oxa-2-azaspiro[3.5]nonane”, are used as photochromic materials . These materials can change their color when exposed to light.
Organic and Inorganic Chemistry
“5-Oxa-2-azaspiro[3.5]nonane” is used in various fields, including organic and inorganic chemistry. It’s a key component in the synthesis of complex molecules.
Biochemistry
Pharmacology
“5-Oxa-2-azaspiro[3.5]nonane” also finds its application in pharmacology. It’s used in the development of new drugs and therapeutic agents.
Safety And Hazards
properties
IUPAC Name |
5-oxa-2-azaspiro[3.5]nonane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO/c1-2-4-9-7(3-1)5-8-6-7/h8H,1-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SBULNORPQJCVIL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCOC2(C1)CNC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60717324 |
Source
|
| Record name | 5-Oxa-2-azaspiro[3.5]nonane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60717324 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Oxa-2-azaspiro[3.5]nonane | |
CAS RN |
138387-19-6 |
Source
|
| Record name | 5-Oxa-2-azaspiro[3.5]nonane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60717324 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Citations
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